Cas no 1214356-86-1 (5-(4-fluorophenyl)-2-hydroxybenzonitrile)

• Product Name: 5-(4-fluorophenyl)-2-hydroxybenzonitrile
• CAS No: 1214356-86-1
• MF: C₁₃H₈FNO
• MW: 213.207126617432
• MDL: MFCD14701326
• CID: 1212507
• PubChem ID: 46314378
• Update Time: 2025-05-23

5-(4-fluorophenyl)-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-2-hydroxybenzonitrile
• 1214356-86-1
• 4'-Fluoro-4-hydroxybiphenyl-3-carbonitrile
• 4'-Fluoro-4-hydroxy[1,1'-biphenyl]-3-carbonitrile
• 2-Cyano-4-(4-fluorophenyl)phenol, 95%
• AKOS017558429
• MFCD14701326
• DTXSID20673452
• 2-CYANO-4-(4-FLUOROPHENYL)PHENOL

• MDL： MFCD14701326
• Inchi： 1S/C13H8FNO/c14-12-4-1-9(2-5-12)10-3-6-13(16)11(7-10)8-15/h1-7,16H
• InChI Key： ROEZUQHFBLTPPF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(=C(C#N)C=1)O

Computed Properties

• Exact Mass: 213.058992041g/mol
• Monoisotopic Mass: 213.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 5-(4-fluorophenyl)-2-hydroxybenzonitrile

Introduction to 5-(4-fluorophenyl)-2-hydroxybenzonitrile (CAS No: 1214356-86-1)

5-(4-fluorophenyl)-2-hydroxybenzonitrile, identified by its Chemical Abstracts Service (CAS) number 1214356-86-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzonitrile class, characterized by the presence of a nitrile group (-CN) attached to a benzene ring. The structural incorporation of a 4-fluorophenyl moiety and a 2-hydroxy substituent introduces unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The fluorine atom in the 4-fluorophenyl group plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the molecule. Fluorine substitution is a well-established strategy in drug design, often employed to enhance metabolic stability, binding affinity, and overall bioavailability. In the context of 5-(4-fluorophenyl)-2-hydroxybenzonitrile, the fluorine atom likely contributes to increased lipophilicity and reduced susceptibility to enzymatic degradation, thereby improving the compound's suitability for therapeutic purposes.

The 2-hydroxy group on the benzonitrile ring introduces polarity and hydrogen bonding potential, which can be exploited for interactions with biological targets. This feature makes the compound an attractive scaffold for designing molecules with enhanced solubility and binding affinity to specific enzymes or receptors. The combination of these structural elements—4-fluorophenyl, 2-hydroxy, and the core benzonitrile moiety—creates a versatile platform for further chemical modifications and derivatization.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-(4-fluorophenyl)-2-hydroxybenzonitrile and biological targets. Studies have demonstrated that this compound exhibits potential binding interactions with various enzymes and receptors, including those involved in inflammatory pathways, metabolic disorders, and cancer biology. The fluorine-substituted aromatic ring particularly interacts favorably with hydrophobic pockets of target proteins, while the hydroxyl group engages in hydrogen bonding, enhancing overall binding affinity.

In the realm of drug discovery, 5-(4-fluorophenyl)-2-hydroxybenzonitrile has been investigated as a lead compound for developing novel therapeutic agents. Its structural features align well with known pharmacophores in successful drugs, suggesting its potential as a precursor for next-generation therapeutics. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in disease pathways.

The synthesis of 5-(4-fluorophenyl)-2-hydroxybenzonitrile involves multi-step organic transformations, typically starting from commercially available fluorobenzene derivatives. The introduction of the hydroxyl group followed by cyanation at the ortho position is a common synthetic route. Advanced catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and selectivity in these transformations. These synthetic strategies ensure that researchers can access sufficient quantities of the compound for both academic research and industrial applications.

From a medicinal chemistry perspective, the unique electronic properties of 5-(4-fluorophenyl)-2-hydroxybenzonitrile make it an excellent candidate for structure-activity relationship (SAR) studies. By systematically modifying its substituents, researchers can explore how changes in electronic distribution affect binding affinity and biological activity. Such studies are essential for optimizing lead compounds into viable drug candidates.

The compound's potential extends beyond traditional pharmaceutical applications. Its structural motifs are also relevant in materials science, particularly in designing organic semiconductors and light-emitting diodes (OLEDs). The presence of conjugated systems and electron-withdrawing groups like the nitrile moiety enhances its utility in these applications. Researchers have explored its behavior as an intermediate in synthesizing advanced materials with tailored electronic properties.

Regulatory considerations play a critical role in advancing compounds like 5-(4-fluorophenyl)-2-hydroxybenzonitrile into clinical development. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade material is produced consistently and safely. Additionally, preclinical toxicology studies are essential to assess potential side effects before human trials commence. These rigorous evaluations are necessary to ensure patient safety while maximizing therapeutic benefits.

The future prospects for 5-(4-fluorophenyl)-2-hydroxybenzonitrile are promising, given its versatility as a chemical scaffold. Ongoing research aims to uncover new biological activities and optimize synthetic routes for scalability. Collaborative efforts between academic institutions and pharmaceutical companies will likely accelerate its translation into clinical applications. As our understanding of disease mechanisms evolves, compounds like this will continue to play a pivotal role in developing innovative treatments.